Cas no 941867-62-5 (1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbonyl chloride)

• Product Name: 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbonyl chloride
• CAS No: 941867-62-5
• MF: C₁₃H₁₆ClNO₄S
• MW: 317.78844165802
• CID: 5696716
• PubChem ID: 42281716
• Update Time: 2025-05-26

1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-238433
• 941867-62-5
• F2146-0472
• AKOS005206486
• 1-[(4-Methoxyphenyl)sulfonyl]piperidine-4-carbonylchloride
• 1-(4-methoxyphenyl)sulfonylpiperidine-4-carbonyl chloride
• 1-[(4-Methoxyphenyl)sulfonyl]piperidine-4-carbonyl chloride
• 1-(4-methoxybenzenesulfonyl)piperidine-4-carbonyl chloride
• 4-Piperidinecarbonyl chloride, 1-[(4-methoxyphenyl)sulfonyl]-
• 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbonyl chloride

• Inchi： 1S/C13H16ClNO4S/c1-19-11-2-4-12(5-3-11)20(17,18)15-8-6-10(7-9-15)13(14)16/h2-5,10H,6-9H2,1H3
• InChI Key： VITJTZFQVHVEKG-UHFFFAOYSA-N
• SMILES： C(Cl)(C1CCN(S(C2=CC=C(OC)C=C2)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 317.0488569g/mol
• Monoisotopic Mass: 317.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 450.8±55.0 °C(Predicted)
• pka: -5.75±0.40(Predicted)

Additional information on 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbonyl chloride

1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbonyl Chloride: A Comprehensive Overview

The compound with CAS No 941867-62-5, commonly referred to as 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbonyl Chloride, is a highly specialized organic chemical. This compound is notable for its complex structure, which combines a piperidine ring with a sulfonyl group and a methoxyphenyl substituent. The presence of the sulfonyl chloride group makes it particularly reactive, rendering it a valuable intermediate in various organic synthesis reactions. Recent studies have highlighted its potential applications in the development of novel pharmaceutical agents and advanced materials.

1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbonyl Chloride exhibits unique chemical properties that make it an attractive candidate for researchers in the field of medicinal chemistry. Its structure facilitates the formation of stable amide bonds, which are crucial in the design of bioactive molecules. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can act as potent inhibitors of certain enzymes involved in neurodegenerative diseases. This finding underscores its potential role in drug discovery and development.

The synthesis of 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbonyl Chloride involves a multi-step process that requires precise control over reaction conditions. The key steps include the sulfonation of piperidine derivatives and subsequent chlorination to introduce the sulfonyl chloride group. Researchers have recently explored alternative synthetic pathways to enhance the efficiency and scalability of this process. For example, a 2023 paper in *Organic Process Research & Development* reported the use of microwave-assisted synthesis to significantly reduce reaction times while maintaining product purity.

In terms of physical properties, 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbonyl Chloride is typically a white crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for solution-phase reactions. The compound is also thermally stable under standard laboratory conditions, although prolonged exposure to heat can lead to decomposition.

One of the most intriguing aspects of this compound is its reactivity profile. The sulfonyl chloride group is highly electrophilic, enabling it to undergo nucleophilic substitution reactions with a wide range of amine-containing compounds. This reactivity has been exploited in the synthesis of peptide bonds, which are fundamental building blocks in protein chemistry. A 2023 study in *Angewandte Chemie* highlighted the use of this compound as a coupling agent in peptide synthesis, demonstrating its ability to facilitate efficient bond formation under mild conditions.

From an environmental perspective, 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbonyl Chloride exhibits moderate biodegradability, making it less persistent in natural ecosystems compared to some other synthetic chemicals. However, its potential impact on aquatic life remains an area of active research. A 2023 report by the European Chemicals Agency (ECHA) indicated that while the compound does not pose an immediate threat to aquatic organisms at low concentrations, further studies are needed to assess its long-term effects.

In conclusion, 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbonyl Chloride (CAS No 941867-62-5) is a versatile and reactive organic compound with significant potential in various fields of chemistry and materials science. Its unique structure and reactivity profile make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, peptide synthesis, and beyond. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in modern chemical research.